Membrane Impermeability: Picrate vs. DNP in Mitochondrial Uncoupling Assays
Picrate is a membrane-impermeable uncoupler of oxidative phosphorylation, in contrast to standard uncouplers like 2,4-dinitrophenol (DNP) which rapidly penetrate the mitochondrial inner membrane [1]. This differential permeability dictates that picrate uncouples submitochondrial particles but not intact mitochondria, while DNP uncouples both systems [2].
| Evidence Dimension | Membrane permeability and uncoupling activity |
|---|---|
| Target Compound Data | Picrate: penetrates mitochondrial inner membrane very slowly; uncouples submitochondrial particles but not intact mitochondria [1]. |
| Comparator Or Baseline | 2,4-Dinitrophenol (DNP): rapidly penetrates mitochondrial inner membrane; uncouples both intact mitochondria and submitochondrial particles [1]. |
| Quantified Difference | Qualitative binary difference in target system applicability—picrate is ineffective on intact mitochondria; DNP is effective on both. |
| Conditions | Beef heart mitochondria and submitochondrial particles; oxidative phosphorylation assays [1]. |
Why This Matters
This difference is critical for experimental design: researchers studying sidedness of mitochondrial inner membrane phenomena require a membrane-impermeable uncoupler, for which picrate is uniquely suited.
- [1] Hanstein, W. G., & Hatefi, Y. (1974). Trinitrophenol: a membrane-impermeable uncoupler of oxidative phosphorylation. Proceedings of the National Academy of Sciences, 71(1), 288-292. View Source
- [2] Hanstein, W. G. (1976). Uncoupling of oxidative phosphorylation. Biochimica et Biophysica Acta (BBA)-Reviews on Bioenergetics, 456(2), 129-148. View Source
